Cas no 2228423-20-7 (4-(2-chloropyridin-3-yl)butanal)
4-(2-chloropyridin-3-yl)butanal Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-chloropyridin-3-yl)butanal
- 2228423-20-7
- EN300-1977486
-
- Inchi: 1S/C9H10ClNO/c10-9-8(4-1-2-7-12)5-3-6-11-9/h3,5-7H,1-2,4H2
- InChI Key: ZOUZKAUHRAYJPH-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=CN=1)CCCC=O
Computed Properties
- Exact Mass: 183.0450916g/mol
- Monoisotopic Mass: 183.0450916g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 30Ų
4-(2-chloropyridin-3-yl)butanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1977486-0.05g |
4-(2-chloropyridin-3-yl)butanal |
2228423-20-7 | 0.05g |
$1224.0 | 2023-09-16 | ||
| Enamine | EN300-1977486-0.1g |
4-(2-chloropyridin-3-yl)butanal |
2228423-20-7 | 0.1g |
$1283.0 | 2023-09-16 | ||
| Enamine | EN300-1977486-0.25g |
4-(2-chloropyridin-3-yl)butanal |
2228423-20-7 | 0.25g |
$1341.0 | 2023-09-16 | ||
| Enamine | EN300-1977486-0.5g |
4-(2-chloropyridin-3-yl)butanal |
2228423-20-7 | 0.5g |
$1399.0 | 2023-09-16 | ||
| Enamine | EN300-1977486-1.0g |
4-(2-chloropyridin-3-yl)butanal |
2228423-20-7 | 1g |
$1458.0 | 2023-06-02 | ||
| Enamine | EN300-1977486-2.5g |
4-(2-chloropyridin-3-yl)butanal |
2228423-20-7 | 2.5g |
$2856.0 | 2023-09-16 | ||
| Enamine | EN300-1977486-5.0g |
4-(2-chloropyridin-3-yl)butanal |
2228423-20-7 | 5g |
$4226.0 | 2023-06-02 | ||
| Enamine | EN300-1977486-10.0g |
4-(2-chloropyridin-3-yl)butanal |
2228423-20-7 | 10g |
$6266.0 | 2023-06-02 | ||
| Enamine | EN300-1977486-1g |
4-(2-chloropyridin-3-yl)butanal |
2228423-20-7 | 1g |
$1458.0 | 2023-09-16 | ||
| Enamine | EN300-1977486-5g |
4-(2-chloropyridin-3-yl)butanal |
2228423-20-7 | 5g |
$4226.0 | 2023-09-16 |
4-(2-chloropyridin-3-yl)butanal Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on 4-(2-chloropyridin-3-yl)butanal
Comprehensive Analysis of 4-(2-chloropyridin-3-yl)butanal (CAS No. 2228423-20-7): Properties, Applications, and Industry Trends
The chemical compound 4-(2-chloropyridin-3-yl)butanal (CAS No. 2228423-20-7) has garnered significant attention in pharmaceutical and agrochemical research due to its versatile pyridine-based structure and reactive aldehyde functional group. As a chloropyridine derivative, this compound serves as a critical intermediate in synthesizing complex molecules, particularly in drug discovery and crop protection formulations. Its molecular formula C9H10ClNO combines a 2-chloropyridine moiety with a butanal side chain, enabling unique reactivity patterns that align with modern green chemistry principles.
Recent literature highlights the growing demand for heterocyclic building blocks like 4-(2-chloropyridin-3-yl)butanal in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. The compound's CAS No. 2228423-20-7 frequently appears in patent applications related to central nervous system (CNS) therapeutics, reflecting industry focus on neurological disorders. Analytical techniques such as HPLC purity testing and NMR structural confirmation are essential for quality control, with typical purity grades exceeding 97% for research applications.
From a synthetic chemistry perspective, the 2-chloropyridine scaffold in 4-(2-chloropyridin-3-yl)butanal offers distinct advantages in cross-coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig transformations. This reactivity profile makes it valuable for constructing biaryl systems prevalent in modern pharmaceuticals. Stability studies indicate optimal storage at 2-8°C under inert atmosphere, with degradation primarily occurring through aldehyde oxidation pathways rather than pyridine ring cleavage.
The agrochemical sector utilizes CAS 2228423-20-7 in developing next-generation neonicotinoid alternatives, addressing environmental concerns about pollinator safety. Its chloropyridine core demonstrates improved insecticidal selectivity compared to traditional compounds. Regulatory agencies increasingly scrutinize such intermediates, necessitating thorough ecotoxicity profiling and biodegradability assessments during product development cycles.
Supply chain data reveals expanding production capacity for 4-(2-chloropyridin-3-yl)butanal in Asia-Pacific regions, driven by contract research organizations servicing global pharmaceutical clients. Current market trends emphasize continuous flow chemistry approaches to synthesize this compound, reducing solvent waste and improving atom economy. These advancements align with Environmental, Social, and Governance (ESG) metrics increasingly demanded by investors in the fine chemicals sector.
Analytical challenges associated with 2228423-20-7 include distinguishing isomeric impurities during LC-MS characterization and preventing dimerization byproducts during storage. Recent QbD (Quality by Design) initiatives have optimized synthetic routes to minimize genotoxic impurities, particularly important for ICH M7 guideline compliance in drug substance manufacturing.
Emerging applications explore the compound's utility in metal-organic frameworks (MOFs) for catalytic systems and in photo-redox chemistry for sustainable synthesis. The chloropyridine-aldehyde conjugate structure shows promise in developing fluorescent probes for biological imaging, leveraging its inherent electron-withdrawing characteristics. These interdisciplinary applications demonstrate the compound's relevance beyond traditional synthetic intermediate roles.
Technical discussions frequently address the scalability of 4-(2-chloropyridin-3-yl)butanal synthesis, with recent patents disclosing improved catalytic hydrogenation methods for the precursor alcohol oxidation step. Process chemists emphasize design of experiments (DoE) approaches to optimize reaction yield while maintaining strict control over residual metal content, particularly for GMP-grade production.
2228423-20-7 (4-(2-chloropyridin-3-yl)butanal) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)